N-(4-methoxyphenyl)-3-(2-phenylacetamido)benzofuran-2-carboxamide
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Description
N-(4-methoxyphenyl)-3-(2-phenylacetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H20N2O4 and its molecular weight is 400.434. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research on compounds with benzofuran moieties, such as the synthesis of novel benzodifuranyl and derivatives, has shown significant anti-inflammatory and analgesic activities. These compounds were found to be effective COX-1/COX-2 inhibitors, showing high inhibitory activity and potential as anti-inflammatory agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, the synthesis of 2-phenylthiazole-4-carboxamide derivatives highlighted their potential as anticancer agents against various human cancer cell lines, underscoring the therapeutic potential of such compounds in oncology (Aliabadi et al., 2010).
Molecularly Imprinted Hydrogels
The development of photoresponsive molecularly imprinted hydrogel materials using azobenzene-containing functional monomers for the photoregulated release and uptake of pharmaceuticals showcases the application of such compounds in creating smart drug delivery systems. These materials exhibit significant potential in biomedical engineering and responsive therapeutic delivery systems (Gong, Wong, & Lam, 2008).
Neuroprotective and Antioxidant Effects
A study on novel benzofuran-2-carboxamide derivatives demonstrated their neuroprotective and antioxidant activities. This research indicates the importance of structural modifications, such as methoxy group substitutions, in enhancing neuroprotective action against excitotoxic damage and oxidative stress, offering insights into designing new therapeutic agents for neurodegenerative disorders (Cho et al., 2015).
Supramolecular Chemistry
Research on N,N',N"-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide highlighted novel supramolecular packing motifs, demonstrating the compound's ability to form π-stacks surrounded by a triple helical network of hydrogen bonds. This suggests potential applications in the design of liquid crystals and materials science, emphasizing the role of such compounds in developing new modes of molecular organization (Lightfoot, Mair, Pritchard, & Warren, 1999).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-3-[(2-phenylacetyl)amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O4/c1-29-18-13-11-17(12-14-18)25-24(28)23-22(19-9-5-6-10-20(19)30-23)26-21(27)15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFDWRXWJJZFSNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.